Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Comparative Palatability of Oral KCI Solutions

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 14314-27-3
Cat. No.: S655170

Compound Focus: Potassium Chlorite

Get Quote

The table below summarizes key findings from a 1977 comparative study and a 2019 development study,

which offer the most direct experimental data on palatability.

Formulation Key Palatability Experimental Data &
Study/Product T
Type Findings Methodology
K-Lyte/Cl, Kato, Powder Finished with the Methodology: 20 samples tested
Kaochlor 10% packets; Liquid highest preference by 152 people. 9 "most preferred"
(2977) [1] solution scores in a paired samples were divided into 36
comparison test. pairs, each tested 4 times by 24
Described as "highly volunteers who chose the
flavored." [1] preferred sample in each pair. [1]
Eudragit E100 Taste-masked Showed ~2-fold better Methodology: Fluid bed coating

Coated KCI Dry
Syrup (2019) [2]

powder for oral
suspension

taste-masking
compared to a
commercial KCI syrup in
an Electronic Taste
Sensing Machine
evaluation. [2]

Detailed Experimental Protocols

of KCI crystals with a polymer
(Eudragit E100). Palatability was
assessed using an Electronic
Taste Sensing Machine
(Multisensor System). [2]
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For researchers looking to replicate or build upon these studies, here is a detailed breakdown of the

methodologies.

e 1977 Comparative Clinical Study [1]

o Objective: To compare the palatability of various commercially available potassium chloride
oral preparations.

o Sample Preparation: Twenty different commercially available KCI samples were obtained for
testing.

o Sensory Evaluation: The study was conducted from February to April 1975 with 152
participants. Initial testing grouped nine samples into a "most preferred" category. These nine
were then compared in all 36 possible pairs. Twenty-four volunteers each tested six pairs of
samples, choosing the preferred one in each pair. Each pair was tested four times.

o Data Analysis: Samples were scored based on the number of times they were chosen as the
preferred option. The top three finishers, while not statistically significantly different from the
rest of the subgroup, had the highest scores.

e 2019 Taste-Masking Development Study [2]

o Objective: To develop a palatable and easy-to-reconstitute KCI dry syrup using a taste-
masking polymer.
o Formulation & Coating:
= Coating Process: KCI crystals were coated in a fluidized bed processor (Wurster coater)
using a bottom-spray technique.
= Coating Solution: Eudragit E100 polymer was dissolved in a mixture of isopropy! alcohol
and acetone (60:40). The solution also contained triethyl citrate (plasticizer), talc (anti-
adherent), and titanium dioxide (opacifier).
= Optimization: Coating trials with varying polymer concentrations (4%, 6%, 10%, 15%)
were conducted. The 10% polymer solution (C3 composition) was identified as optimal,
providing an 81% entrapment efficiency and a suitable release profile.
o Palatability Assessment: The taste-masking efficiency of the optimized formulation was
guantitatively evaluated against a commercial KCl syrup using an Electronic Taste Sensing
Machine (Multisensor System), which simulates the human taste sensation.

Taste-Masking Pathway for KCl Formulations

The following diagram illustrates the strategic pathway for taste-masking oral KCl solutions, based on the

successful approach documented in the 2019 research:
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Taste-Masking Strategy:
Physical Barrier Coating

Key Material: Manufacturing Method:
Eudragit E100 Polymer Fluid Bed Coating

Mechanism 1: Mechanism 2:
Prevents contact of KCI Prevents instantaneous
with taste buds release in stomach

Evaluation:
Electronic Taste Sensing Machine

Click to download full resolution via product page

Considerations for Researchers

When evaluating or developing oral KCI formulations, the literature suggests these factors are critical:

o Palatability vs. Cost: The 1977 study noted that the most preferred formulations were also among
the most expensive, highlighting a common trade-off in formulation design [1].

¢ Formulation Choice Impacts Compliance: The primary goal of improving palatability is to enhance
long-term patient adherence to the prescribed regimen, which is a crucial metric for success [1] [2].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s655170?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/920743/
https://pubmed.ncbi.nlm.nih.gov/920743/
https://aapsopen.springeropen.com/articles/10.1186/s41120-019-0030-z
https://www.smolecule.com/products/s655170?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

¢ Quantitative vs. Human Sensory Analysis: Modern methods like electronic tongues offer objective,
reproducible data for screening [2]. However, for a definitive palatability profile, human sensory
panels remain the gold standard [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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